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Compound of Interest

Compound Name: rac Talinolol-d5

Cat. No.: B565432 Get Quote

For researchers and scientists in drug development, the use of stable isotope-labeled internal

standards is a cornerstone of accurate bioanalytical method development. This guide provides

a comprehensive comparison of racemic Talinolol-d5, a deuterated analog of the β1-adrenergic

blocker Talinolol, with its non-labeled counterpart. By presenting key data from a representative

Certificate of Analysis (CoA), detailing experimental protocols, and visualizing analytical

workflows, this document serves as a practical resource for the effective use of rac Talinolol-
d5 in pharmacokinetic and drug metabolism studies.

Data Presentation: A Comparative Analysis
The Certificate of Analysis provides critical information regarding the identity, purity, and quality

of a reference standard. Below is a representative CoA for rac Talinolol-d5, alongside a

comparison with a typical specification for non-deuterated rac Talinolol.

Table 1: Representative Certificate of Analysis - rac Talinolol-d5
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Parameter Specification

Product Name rac Talinolol-d5

CAS Number 1215343-94-4

Molecular Formula C₂₀H₂₈D₅N₃O₃

Molecular Weight 368.53 g/mol

Appearance White to off-white solid

Purity (by HPLC) ≥98%

Isotopic Purity ≥99% Deuterium incorporation

Identity (¹H-NMR, MS) Conforms to structure

Solubility Soluble in DMSO, Methanol

Storage Conditions -20°C, desiccate

Table 2: Product Comparison - rac Talinolol-d5 vs. rac Talinolol

Feature rac Talinolol-d5 rac Talinolol

Primary Application
Internal Standard in LC-

MS/MS
Analyte, Calibrator, QC

CAS Number 1215343-94-4 57460-41-0[1]

Molecular Weight 368.53 g/mol 363.49 g/mol [2]

Purity (by HPLC) Typically ≥98% >95%[1][2]

Key Advantage Mitigates matrix effects in MS
Represents the therapeutic

agent

Mass Shift (vs. Analyte) +5 Da N/A

Experimental Protocols: Methodologies for Analysis
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The accurate quantification of Talinolol in biological matrices is crucial for pharmacokinetic

studies. Below are detailed protocols for common analytical techniques.

HPLC-UV Method for Talinolol Quantification in Plasma
This method is suitable for the determination of Talinolol concentrations in plasma samples.

Instrumentation: High-Performance Liquid Chromatography (HPLC) system with UV

detection.

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[3]

Mobile Phase: A mixture of acetonitrile and potassium dihydrogen phosphate buffer (e.g.,

34:66 v/v).[3]

Flow Rate: 1.0 mL/min.[3]

Detection: UV detection at 245 nm.[3]

Internal Standard: A suitable compound with similar chromatographic properties, such as

escitalopram.[3]

Sample Preparation (Liquid-Liquid Extraction):

To 200 µL of plasma, add the internal standard solution.

Add a suitable extraction solvent (e.g., methyl tert-butyl ether).

Vortex mix and centrifuge to separate the layers.

Evaporate the organic layer to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase and inject it into the HPLC system.[4]

LC-MS/MS Method for High-Sensitivity Talinolol
Quantification
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For lower detection limits and higher selectivity, an LC-MS/MS method is preferred, utilizing rac
Talinolol-d5 as the internal standard.

Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

Column: C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).[5][6]

Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile and water

containing an additive like formic acid or ammonium acetate.[7][8]

Flow Rate: 0.4 mL/min.[5][6]

Ionization: Electrospray Ionization (ESI) in positive ion mode.[7][8]

Mass Spectrometric Detection: Multiple Reaction Monitoring (MRM) of the following

transitions:

Talinolol:m/z [M+H]⁺ → fragment ion

Talinolol-d5:m/z [M+H]⁺+5 → fragment ion

Internal Standard: rac Talinolol-d5.

Sample Preparation (Protein Precipitation):

To a small volume of plasma (e.g., 100 µL), add an equal volume of acetonitrile containing

the internal standard (rac Talinolol-d5).[7][8]

Vortex mix to precipitate proteins.

Centrifuge to pellet the precipitated proteins.

Inject a portion of the supernatant into the LC-MS/MS system.

Mandatory Visualizations
The following diagrams illustrate the experimental workflows described above.
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HPLC-UV Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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